Cas no 197226-81-6 (1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(trifluoromethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(trifluoromethyl)-, ethyl ester
• CAS No: 197226-81-6
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD31647573
• CID: 3871181
• PubChem ID: 57574534
• Update Time: 2025-09-19

1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(trifluoromethyl)-, ethyl ester
• Ethyl 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• 197226-81-6
• Ethyl1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• ethyl 1-methyl-4-(trifluoromethyl)pyrazole-3-carboxylate
• BS-48006
• 1-Methyl-4-trifluoromethyl-1H-pyrazole-3-carboxylic acid ethyl ester
• E75599
• SCHEMBL3159391

• MDL： MFCD31647573
• Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)6-5(8(9,10)11)4-13(2)12-6/h4H,3H2,1-2H3
• InChI Key： UHIOTPMMRODCRZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)N=C1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų